3,5-dimethyl-N-((1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl)isoxazole-4-sulfonamide

• IUPAC Name: 3,5-dimethyl-N-(4-pyrazin-2-yloxycyclohexyl)-1,2-oxazole-4-sulfonamide
• InChI: InChI=1S/C15H20N4O4S/c1-10-15(11(2)23-18-10)24(20,21)19-12-3-5-13(6-4-12)22-14-9-16-7-8-17-14/h7-9,12-13,19H,3-6H2,1-2H3
• InChI Key: ZBHUOAQZAFWGLT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)S(=O)(=O)NC2CCC(CC2)OC3=NC=CN=C3
• Molecular Formula: C15H20N4O4S
• Molecular Weight: 352.4 g/mol
• CAS No.: 2034451-66-4

Description

3,5-dimethyl-N-((1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl)isoxazole-4-sulfonamide is a useful research compound. Its molecular formula is C15H20N4O4S and its molecular weight is 352.41. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Efficacy

Research into sulfonamides, which share a core structural similarity with "3,5-dimethyl-N-((1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl)isoxazole-4-sulfonamide," has demonstrated their broad antimicrobial efficacy. For instance, studies on sulfonamides have shown promising results in treating bacterial infections, including bacterial meningitis and urinary tract infections. These findings suggest potential applications for related compounds in combating various bacterial pathogens (Rhoads, Svec, & Rohr, 1950).

Antifolate Properties and Cancer Research

Sulfonamides' antifolate effects have spurred research into their application in cancer treatment, given the critical role of folate metabolism in cell proliferation. Studies have explored how these compounds can inhibit tumor growth by targeting the folate pathway, offering a potential avenue for "this compound" in cancer research (Czeizel, Rockenbauer, Sørensen, & Olsen, 2001).

Environmental Impact and Exposure

Research into sulfonamides also includes studies on their environmental impact and human exposure. The presence and effects of these compounds have been measured in various settings, indicating the need to understand their persistence and bioaccumulation potential. This line of research is crucial for evaluating the environmental safety of chemical compounds, including "this compound" (Shoeib, Harner, Wilford, Jones, & Zhu, 2005).

Therapeutic Alternatives and Sensitivity

Investigations into sulfonamide intolerance among patients, particularly those with HIV, have led to the development of alternative therapeutic strategies. This research is vital for creating treatment protocols that minimize adverse reactions while maximizing efficacy, potentially informing the clinical use of related compounds (Lehmann, Holohan, & Blair, 1996).